(1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine

• IUPAC Name: (1R,2R)-2-(6-methylpyridin-2-yl)oxycyclopentan-1-amine
• InChI: InChI=1S/C11H16N2O/c1-8-4-2-7-11(13-8)14-10-6-3-5-9(10)12/h2,4,7,9-10H,3,5-6,12H2,1H3/t9-,10-/m1/s1
• InChI Key: HXXYLHGZPFQXEY-NXEZZACHSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCCC2N
• Isomeric SMILES: CC1=NC(=CC=C1)O[C@@H]2CCC[C@H]2N
• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol

Description

(1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine, also known as 2-methylpyridin-2-yl-cyclopentan-1-amine, is an important organic compound with a wide range of applications in the fields of biochemistry and pharmaceuticals. It is a cyclic amine derivative of the pyridine family, with a five-membered ring structure. This compound is known for its versatility in terms of its chemical reactivity, and its ability to form a variety of derivatives. It has been used as a starting material in the synthesis of a number of pharmaceuticals and has been investigated for its potential therapeutic applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound.

Scientific Research Applications

(1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine has been studied for its potential applications in a variety of scientific research areas. It has been investigated for its use as a starting material in the synthesis of a number of pharmaceuticals, including anti-inflammatory agents, antibiotics, and anticancer drugs. In addition, it has been studied for its potential applications in the field of biochemistry, where it has been used as a substrate for the production of a variety of enzymes and other proteins. It has also been studied for its potential applications in the field of molecular biology, where it has been used as a substrate for the production of a variety of DNA and RNA molecules.

Mechanism of Action

The exact mechanism of action of (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzyme activities, including those involved in the metabolism of fatty acids. In addition, it has been suggested that the compound may also act as a substrate for certain enzyme activities, such as those involved in the synthesis of certain proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine are not yet fully understood. However, it has been suggested that the compound may have a variety of effects on the body, including anti-inflammatory and anti-cancer activities. In addition, it has been suggested that the compound may have a positive effect on the immune system, as well as a potential role in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine in laboratory experiments is that it is relatively easy to synthesize and handle. Furthermore, it is a relatively non-toxic compound, making it safe to use in a variety of laboratory settings. However, the compound is not very soluble in water, making it difficult to use in aqueous solutions. In addition, the compound is not very stable, making it difficult to store for long periods of time.

Future Directions

The potential applications of (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine are still being explored. One potential area of research is in the development of new and improved pharmaceuticals, as the compound has been shown to have potential therapeutic applications. In addition, further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential roles in the treatment of certain neurological disorders. Finally, further research is needed to explore the potential applications of the compound in the field of molecular biology, as it has been shown to be a substrate for the production of a variety of DNA and RNA molecules.

Synthesis Methods

The synthesis of (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine can be achieved through a variety of methods. One of the most common methods is the reaction of (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-aminedine with cyclopentan-1-amine in the presence of a base such as sodium hydroxide. This reaction produces the desired product in good yields. Another method involves the reaction of (1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-aminedine with cyclopentan-1-amine in the presence of a strong acid such as sulfuric acid. This reaction produces the desired product in good yields as well.